molecular formula C28H44O B8591153 2-Octadecyloxynaphthalene CAS No. 116834-04-9

2-Octadecyloxynaphthalene

Cat. No.: B8591153
CAS No.: 116834-04-9
M. Wt: 396.6 g/mol
InChI Key: CUYIFJPIAHKION-UHFFFAOYSA-N
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Description

2-Octadecyloxynaphthalene is a useful research compound. Its molecular formula is C28H44O and its molecular weight is 396.6 g/mol. The purity is usually 95%.
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Properties

CAS No.

116834-04-9

Molecular Formula

C28H44O

Molecular Weight

396.6 g/mol

IUPAC Name

2-octadecoxynaphthalene

InChI

InChI=1S/C28H44O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-24-29-28-23-22-26-20-17-18-21-27(26)25-28/h17-18,20-23,25H,2-16,19,24H2,1H3

InChI Key

CUYIFJPIAHKION-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCCCCCCCOC1=CC2=CC=CC=C2C=C1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

172.8 g (1.2 mol) 2-naphthol (98%) is added to a solution of 48 g (1.2 mol) sodium hydroxide (99%) in 1 l ethanol in a 4 l three-neck flask with stirrer, cooler and thermometer, after it has dissolved 417 g (1.25 mol) n-octadecylbromide are added and the reaction mixture is heated for 14 hours under reflux. After addition of a further 1 l ethanol the hot solution is aspirated over a Seitz filter to remove inorganic material and the weakly pink coloured filtrate is brought to crystallization by placing it in an ice bath for 30 minutes. After aspiration of the almost colourless crystals, the filter cake is washed in portions with ca 700 ml ethanol and after drying over diphosphorus pentoxide, 371.9 g (93.7% of the theoretical yield) 2-naphthyl-octadecyl-ether are obtained as colourless crystals, Fp 64°-68° C.
Quantity
172.8 g
Type
reactant
Reaction Step One
Quantity
48 g
Type
reactant
Reaction Step One
Quantity
1 L
Type
solvent
Reaction Step One
Quantity
417 g
Type
reactant
Reaction Step Two
Quantity
1 L
Type
solvent
Reaction Step Three

Synthesis routes and methods II

Procedure details

172.8 g (1.2 mol) 2-naphthol (98%) is added to a solution of 48 g (1.2 mol) sodium hydroxide (99%) in 1 l ethanol in a 4 l three-neck flask with stirrer, cooler and thermometer, after it has dissolved 417 g (1.25 mol) n-octadecylbromide are added and the reaction mixture is heated for 14 hours under reflux. After addition of a further 1 l ethanol the hot solution is aspirated over a Seitz filter to remove inorganic material and the weakly pink coloured filtrate is brought to crystallization by placing it in an ice bath for 30 minutes. After aspiration of the almost colourless crystals, the filter cake is washed in portions with ca. 700 ml ethanol and after drying over diphosphorus pentoxide 371.9 g (93.7% of the theoretical yield) 2-octadecyloxynaphthalene are obtained as colourless crystals, Fp 64°-68° C.
Quantity
172.8 g
Type
reactant
Reaction Step One
Quantity
48 g
Type
reactant
Reaction Step One
Quantity
1 L
Type
solvent
Reaction Step One
Quantity
417 g
Type
reactant
Reaction Step Two
Quantity
1 L
Type
solvent
Reaction Step Three

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